Cas no 2229289-18-1 (1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene)

• Product Name: 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene
• CAS No: 2229289-18-1
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 6450372
• PubChem ID: 165642570
• Update Time: 2025-08-01

1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene
• 2229289-18-1
• EN300-1906528

• Inchi： 1S/C13H13BrO2/c1-4-13(5-6-13)9-7-11(15-2)12(16-3)8-10(9)14/h1,7-8H,5-6H2,2-3H3
• InChI Key： SEQZIOHAMGXPFR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C#C)CC1)OC)OC

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene

Comprehensive Overview of 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene (CAS No. 2229289-18-1)

1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene (CAS No. 2229289-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a brominated benzene ring, dimethoxy substituents, and an ethynylcyclopropyl group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential role in developing novel small-molecule therapeutics and advanced materials.

The growing demand for highly functionalized aromatic compounds like 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene is driven by its applications in drug discovery and organic electronics. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, its cyclopropyl-ethynyl moiety offers intriguing possibilities for bioisosteric replacements in medicinal chemistry, a topic frequently searched by professionals in the field.

In the context of sustainable chemistry, 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene aligns with the industry's shift toward atom-efficient synthesis. Its structural motifs are being explored for green catalytic processes, reducing waste and energy consumption. This resonates with current trends in ESG (Environmental, Social, and Governance)-focused research, a hot topic among academic and industrial circles.

From a spectroscopic characterization perspective, this compound exhibits distinct NMR and IR signatures, which are critical for quality control in large-scale production. Analytical chemists often search for spectral data and synthetic protocols for such compounds, underscoring the need for detailed technical documentation. The bromo and ethynyl functional groups also make it a candidate for click chemistry applications, another trending area in chemical research.

Market analysts note increasing interest in 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene due to its potential in optoelectronic materials, such as OLEDs and organic semiconductors. Startups and established companies alike are investing in aromatic building blocks to innovate in this space. This compound’s dimethoxybenzene core is particularly valued for its electron-donating properties, a feature often queried in material science forums.

In summary, 1-bromo-2-(1-ethynylcyclopropyl)-4,5-dimethoxybenzene (CAS No. 2229289-18-1) represents a cutting-edge intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with industry trends ensure its relevance in both academic and commercial settings. For researchers seeking high-purity intermediates or innovative synthetic routes, this compound offers a compelling case study in modern chemical innovation.